![molecular formula C10H11N3OS B6247015 6-(cyclopropylmethoxy)-[1,3]thiazolo[5,4-c]pyridin-2-amine CAS No. 1823050-45-8](/img/no-structure.png)
6-(cyclopropylmethoxy)-[1,3]thiazolo[5,4-c]pyridin-2-amine
Overview
Description
The compound “6-(cyclopropylmethoxy)-[1,3]thiazolo[5,4-c]pyridin-2-amine” is a derivative of thiazolo[5,4-c]pyridin-2-amine . Thiazolo[5,4-c]pyridin-2-amine derivatives are known for their significant antitumor, antibacterial, and anti-inflammatory activities .
Molecular Structure Analysis
The molecular structure of thiazolo[5,4-c]pyridin-2-amine derivatives typically includes a bicyclic ring system made up of a six-membered benzene ring fused to a five-membered nitrogen-containing pyrrole ring . The exact molecular structure of “this compound” is not available in the literature.properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-(cyclopropylmethoxy)-[1,3]thiazolo[5,4-c]pyridin-2-amine involves the synthesis of the thiazole ring followed by the pyridine ring. The final step involves the introduction of the cyclopropylmethoxy group to the pyridine ring.", "Starting Materials": [ "2-mercapto-5-methyl-1,3,4-thiadiazole", "2-bromo-5-chloropyridine", "cyclopropylmethanol", "sodium hydride", "dimethylformamide", "chloroform", "sodium hydroxide", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Synthesis of 2-(cyclopropylmethoxy)-5-methyl-1,3,4-thiadiazole", "a. React cyclopropylmethanol with sodium hydride in dimethylformamide to form cyclopropylmethoxide.", "b. Add 2-mercapto-5-methyl-1,3,4-thiadiazole to the reaction mixture and stir at room temperature for several hours.", "c. Purify the product by column chromatography to obtain 2-(cyclopropylmethoxy)-5-methyl-1,3,4-thiadiazole.", "Step 2: Synthesis of 6-bromo-5-chloro-2-(cyclopropylmethoxy)pyridine", "a. React 2-(cyclopropylmethoxy)-5-methyl-1,3,4-thiadiazole with sodium hydride in dimethylformamide to form the corresponding thiazole anion.", "b. Add 2-bromo-5-chloropyridine to the reaction mixture and stir at room temperature for several hours.", "c. Purify the product by column chromatography to obtain 6-bromo-5-chloro-2-(cyclopropylmethoxy)pyridine.", "Step 3: Synthesis of 6-(cyclopropylmethoxy)-[1,3]thiazolo[5,4-c]pyridin-2-amine", "a. React 6-bromo-5-chloro-2-(cyclopropylmethoxy)pyridine with sodium hydroxide in ethanol to form the corresponding pyridine anion.", "b. Add hydrochloric acid to the reaction mixture to protonate the amine group and precipitate the product.", "c. Purify the product by recrystallization to obtain 6-(cyclopropylmethoxy)-[1,3]thiazolo[5,4-c]pyridin-2-amine." ] } | |
CAS RN |
1823050-45-8 |
Molecular Formula |
C10H11N3OS |
Molecular Weight |
221.28 g/mol |
IUPAC Name |
6-(cyclopropylmethoxy)-[1,3]thiazolo[5,4-c]pyridin-2-amine |
InChI |
InChI=1S/C10H11N3OS/c11-10-13-7-3-9(12-4-8(7)15-10)14-5-6-1-2-6/h3-4,6H,1-2,5H2,(H2,11,13) |
InChI Key |
SHGSPEZVVYBBRV-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1COC2=NC=C3C(=C2)N=C(S3)N |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
